N-(5-BROMO-8-QUINOLYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXAMIDE

• IUPAC Name: N-(5-bromoquinolin-8-yl)-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole-5-carboxamide
• InChI: InChI=1S/C17H10BrF3N4OS/c1-25-16-9(14(24-25)17(19,20)21)7-12(27-16)15(26)23-11-5-4-10(18)8-3-2-6-22-13(8)11/h2-7H,1H3,(H,23,26)
• InChI Key: PZSPVYUKSYZYNF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)NC3=C4C(=C(C=C3)Br)C=CC=N4)C(=N1)C(F)(F)F
• Molecular Formula: C17H10BrF3N4OS
• Molecular Weight: 455.3 g/mol

Description

N-(5-BROMO-8-QUINOLYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXAMIDE is a complex organic compound that belongs to the class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2. This particular compound is characterized by the presence of a brominated quinoline moiety, a trifluoromethyl group, and a thienopyrazole core. These structural features contribute to its unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-BROMO-8-QUINOLYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXAMIDE typically involves multi-step reactions. One common approach is the condensation of 5-bromo-8-quinolinecarboxylic acid with 1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole-5-amine under appropriate reaction conditions. The reaction may require the use of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts like DMAP (4-dimethylaminopyridine) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, solvent, and reaction time is crucial for scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(5-BROMO-8-QUINOLYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the quinoline moiety can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂) in an acidic medium.

Reduction: Sodium borohydride (NaBH₄) in methanol.

Substitution: Sodium azide (NaN₃) in DMF (dimethylformamide).

Major Products Formed

Oxidation: Formation of quinoline N-oxide derivatives.

Reduction: Formation of reduced quinoline derivatives.

Substitution: Formation of azido-quinoline derivatives.

Scientific Research Applications

N-(5-BROMO-8-QUINOLYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXAMIDE has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its unique structural features.

Medicine: Explored for its potential therapeutic applications, including its role as an enzyme inhibitor.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of N-(5-BROMO-8-QUINOLYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXAMIDE involves its interaction with specific molecular targets. The compound may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. Additionally, its ability to form stable complexes with metal ions can modulate various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• N-(2-(5-BROMO-1H-INDAZOL-1-YL)-PHENYL)-3-(DIFLUOROMETHYL)-1-METHYL-1H-PYRAZOLE-4-CARBOXAMIDE
• 3,5-BIS(TRIFLUOROMETHYL)PHENYL-SUBSTITUTED PYRAZOLE DERIVATIVES

Uniqueness

N-(5-BROMO-8-QUINOLYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE-5-CARBOXAMIDE stands out due to its unique combination of a brominated quinoline moiety, a trifluoromethyl group, and a thienopyrazole core. This structural arrangement imparts distinct chemical reactivity and biological activity, making it a valuable compound for various research applications.